N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide

• IUPAC Name: N-[2-(4-methylpiperidin-1-yl)phenyl]-3-nitro-4-pyrrolidin-1-ylbenzamide
• InChI: InChI=1S/C23H28N4O3/c1-17-10-14-26(15-11-17)20-7-3-2-6-19(20)24-23(28)18-8-9-21(22(16-18)27(29)30)25-12-4-5-13-25/h2-3,6-9,16-17H,4-5,10-15H2,1H3,(H,24,28)
• InChI Key: HXSCKGRTZMHGEV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=C(C=C3)N4CCCC4)[N+](=O)[O-]
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol

Description

N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide, also known as MPNB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPNB is a member of the benzamide class of compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide is not fully understood. However, it is believed that N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide exerts its effects by binding to specific receptors in the body, including the dopamine and serotonin receptors. N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has also been shown to inhibit the activity of certain enzymes in the body, including monoamine oxidase.
Biochemical and Physiological Effects:
N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to have a wide range of biochemical and physiological effects. In neuroscience, N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's and Parkinson's disease. In cancer research, N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in animal models. N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has also been shown to have anti-inflammatory effects and to improve glucose metabolism in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments is its well-defined chemical structure, which allows for precise dosing and control of experimental conditions. However, one limitation of using N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide in lab experiments is its limited solubility in water, which can make it difficult to administer to animals or cells in culture.

Future Directions

There are several future directions for research on N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide. One area of interest is the development of more potent and selective analogs of N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide for use in drug development. Another area of interest is the investigation of the long-term effects of N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide on the brain and other organs in animal models. Additionally, there is interest in studying the effects of N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide in human clinical trials to determine its potential as a therapeutic agent for neurodegenerative diseases and cancer.

Scientific Research Applications

N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been studied for its potential applications in a wide range of scientific research areas, including neuroscience, cancer research, and drug development. In neuroscience, N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been shown to have potential as a chemotherapy agent. In drug development, N-[2-(4-methyl-1-piperidinyl)phenyl]-3-nitro-4-(1-pyrrolidinyl)benzamide has been studied for its potential as a lead compound for the development of new drugs.